Cas no 1934737-30-0 (3-bromo-6-chloro-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 3-bromo-6-chloro-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 1934737-30-0
• MF: C₅H₃BrClN₅
• MW: 248.467817544937
• CID: 6835610
• PubChem ID: 92134454
• Update Time: 2025-03-05

3-bromo-6-chloro-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• DB-165635
• 3-Bromo-6-chloro-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1934737-30-0
• SCHEMBL21063194
• 3-bromo-6-chloro-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C5H3BrClN5/c6-2-1-3(8)9-5(7)10-4(1)12-11-2/h(H3,8,9,10,11,12)
• InChI Key： KQHJPFFVEJNJLG-UHFFFAOYSA-N
• SMILES： BrC1=C2C(N)=NC(=NC2=NN1)Cl

Computed Properties

• Exact Mass: 246.92604Da
• Monoisotopic Mass: 246.92604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.5Ų